Cas no 89059-40-5 (3,4-Dichloroaniline-13C6)

• Product Name: 3,4-Dichloroaniline-13C6
• CAS No: 89059-40-5
• MF: C₆H₅Cl₂N
• MW: 167.972528219223
• CID: 710926
• PubChem ID: 12999061
• Update Time: 2025-04-19

3,4-Dichloroaniline-13C6 Chemical and Physical Properties

Names and Identifiers

• Benzenamine-1,2,3,4,5,6-13C6,3,4-dichloro-
• 3,4-Dichloroaniline-13C6
• 3,4-DICHLOROANILINE-UL-14C
• 3,4-Dichlorophenylamine-13C6
• 4,5-Dichloroaniline-13C6
• 4-Amino-1,2-dichlorobenzene-13C6
• DCA-13C6
• m,p-Dichloroaniline-13C6
• 89059-40-5
• 3,4-Dichloro(~13~C_6_)aniline
• 3,4-dichloro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-amine
• DTXSID20514654

• Inchi： 1S/C6H5Cl2N/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： SDYWXFYBZPNOFX-IDEBNGHGSA-N
• SMILES： Cl[13C]1=[13C]([13CH]=[13CH][13C](=[13CH]1)N)Cl

Computed Properties

• Exact Mass: 167.00000
• Monoisotopic Mass: 167.0000336g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.15680

3,4-Dichloroaniline-13C6 Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 23/24/25-33-50/53
• Safety Instruction： 28-36/37-45-60-61
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R33; R50/53
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes